3-Amino-N-(tert-butyl)-2-methylbenzamide
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Overview
Description
3-Amino-N-(tert-butyl)-2-methylbenzamide is a useful research compound. Its molecular formula is C12H18N2O and its molecular weight is 206.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Applications :
- Directed metalation of N-tert-butyl-N-methyl-2-methoxybenzamide has been explored for synthetic applications, such as the synthesis of lunularic acid (Reitz & Massey, 1990).
- Amino(polyphenolic) ligands, including compounds related to 3-Amino-N-(tert-butyl)-2-methylbenzamide, have been synthesized for their potential use in metal-catalyzed C–H bond functionalization reactions (Chartres et al., 2007).
Pharmacological Research :
- Research has been conducted on the behavioral and toxicological responses of certain insect species to compounds structurally similar to this compound, providing insights into potential applications in pest control (Alzogaray, 2015).
- The compound has been studied for its effects on DNA repair mechanisms, providing valuable information on cellular responses to DNA damage (Lubet et al., 1984).
Material Science and Chemistry :
- Investigations into the thermal stability of derivatives of this compound have been carried out, which are important for understanding the compound's behavior under different environmental conditions (Cong & Cheng, 2021).
- Studies on electrospray mass spectrometry and fragmentation of N-linked carbohydrates derivatized at the reducing terminus have included compounds related to this compound, highlighting its potential applications in analytical chemistry (Harvey, 2000).
Mechanism of Action
Properties
IUPAC Name |
3-amino-N-tert-butyl-2-methylbenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2O/c1-8-9(6-5-7-10(8)13)11(15)14-12(2,3)4/h5-7H,13H2,1-4H3,(H,14,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IXEWVCCLFLNMKU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1N)C(=O)NC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70586169 |
Source
|
Record name | 3-Amino-N-tert-butyl-2-methylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70586169 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.28 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
905234-93-7 |
Source
|
Record name | 3-Amino-N-tert-butyl-2-methylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70586169 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.